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Compound of Interest

Compound Name: Sodium carbonate decahydrate

Cat. No.: B1198397 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with aqueous

solutions of sodium carbonate decahydrate.

Frequently Asked Questions (FAQs)
Q1: What is the primary degradation pathway for sodium carbonate decahydrate in an

aqueous solution?

A1: In an aqueous solution, the primary chemical transformation of sodium carbonate is

hydrolysis. The carbonate ion (CO₃²⁻) reacts with water to form bicarbonate (HCO₃⁻) and

hydroxide (OH⁻) ions.[1][2] This reaction is an equilibrium process that results in an alkaline

solution, typically with a pH between 11 and 12.[3][4][5] This is not a degradation in the sense

of product loss, but a fundamental chemical property of the salt in water.

A secondary degradation pathway can occur upon exposure to the atmosphere. Carbon

dioxide from the air can dissolve in the solution and react with the sodium carbonate to form

sodium bicarbonate.[6] Since sodium bicarbonate is less soluble than sodium carbonate, it can

precipitate, causing the solution to become cloudy.[6]

Q2: What are the different hydrates of sodium carbonate and how do their solubilities in water

compare?
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A2: Sodium carbonate exists in several hydrated forms, with the most common being the

decahydrate (Na₂CO₃·10H₂O), monohydrate (Na₂CO₃·H₂O), and the anhydrous form

(Na₂CO₃).[7] Their solubilities in water are temperature-dependent. The decahydrate is most

stable and crystallizes from solution at temperatures below 32.0 °C.[7] Above this temperature,

the monohydrate becomes the stable form.

Q3: How does the pH of a sodium carbonate solution change with concentration?

A3: The pH of a sodium carbonate solution is concentration-dependent, becoming more

alkaline as the concentration increases.[3][5]

Troubleshooting Guides
Issue 1: My sodium carbonate decahydrate solution is cloudy.

Possible Cause 1: Precipitation of Sodium Bicarbonate.

Explanation: Exposure of the alkaline sodium carbonate solution to atmospheric carbon

dioxide can lead to the formation of less soluble sodium bicarbonate, causing turbidity.[6]

Solution:

Prepare the solution using freshly boiled and cooled deionized or distilled water to

minimize dissolved CO₂.

Prepare the solution in a container that can be securely sealed to limit exposure to air.

If the solution is already cloudy, gentle heating and stirring can help redissolve the

precipitate, but it will likely re-form upon cooling if exposed to air. Filtering the solution

may remove the precipitate, but the concentration of the solution will be altered.

Possible Cause 2: Use of Hard Water.

Explanation: If the solution is prepared with tap water containing calcium or magnesium

ions, insoluble calcium carbonate or magnesium carbonate may precipitate.

Solution: Always use deionized or distilled water for solution preparation.
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Possible Cause 3: Impurities in the Reagent.

Explanation: The sodium carbonate decahydrate itself may contain insoluble impurities.

Solution: Use a high-purity, pharmaceutical-grade reagent.[8] If impurities are suspected,

filter the solution before use.

Issue 2: The pH of my sodium carbonate solution is not as expected.

Possible Cause 1: Inaccurate Concentration.

Explanation: The pH of the solution is directly related to its concentration.[3][5] Errors in

weighing the sodium carbonate decahydrate or measuring the solvent volume will affect

the final pH.

Solution: Ensure accurate weighing of the solute and precise measurement of the solvent

volume. Use calibrated laboratory equipment.

Possible Cause 2: Absorption of Atmospheric CO₂.

Explanation: The reaction with atmospheric CO₂ to form sodium bicarbonate will lower the

pH of the solution.

Solution: Prepare and store the solution in a tightly sealed container. For applications

requiring a stable pH, it may be necessary to work under an inert atmosphere (e.g.,

nitrogen).

Issue 3: The solid sodium carbonate decahydrate has a powdery white coating.

Possible Cause: Efflorescence.

Explanation: Sodium carbonate decahydrate can lose its water of crystallization when

exposed to air, a process called efflorescence.[7] This results in the formation of the

monohydrate or anhydrous sodium carbonate, which appears as a white powder.

Solution: Store sodium carbonate decahydrate in a tightly sealed container in a cool, dry

place to prevent moisture loss. If efflorescence has occurred, the molar mass of the
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material will have changed, which will affect the accuracy of solution concentrations if not

accounted for.

Data Presentation
Table 1: Solubility of Sodium Carbonate Hydrates in Water at Different Temperatures

Temperature (°C)
Solubility of Na₂CO₃ (
g/100 g H₂O)

Stable Hydrate Form

0 7.0 Decahydrate

10 12.5 Decahydrate

20 21.5 Decahydrate

30 38.8 Decahydrate

32.0 45.5 Transition Point

35.4 48.5 Monohydrate

50 46.5 Monohydrate

100 43.5 Monohydrate

Table 2: pH of Sodium Carbonate Solutions at 25°C

Concentration (wt%) pH

1% 11.37[9]

5% 11.58[9]

10% 11.70[9]

Experimental Protocols
1. Protocol for Preparation of a Standard Sodium Carbonate Solution (e.g., 0.1 M)

Materials:
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Anhydrous sodium carbonate (primary standard grade), dried at 250-300°C to a constant

weight and cooled in a desiccator.

Deionized or distilled water, freshly boiled and cooled.

Volumetric flask (e.g., 1000 mL) with stopper.

Analytical balance.

Weighing boat or paper.

Funnel.

Beaker.

Glass stirring rod.

Wash bottle.

Procedure:

Calculate the required mass of anhydrous sodium carbonate. For a 0.1 M solution in 1000

mL, this is 10.599 g.

Accurately weigh the calculated amount of dried anhydrous sodium carbonate using an

analytical balance.

Transfer the weighed solid to a beaker.

Add a small amount of the boiled and cooled deionized water to the beaker and stir with

the glass rod until the solid is completely dissolved.

Carefully transfer the solution through a funnel into the volumetric flask.

Rinse the beaker, stirring rod, and funnel several times with small portions of the deionized

water, transferring all rinsings into the volumetric flask to ensure all the sodium carbonate

is transferred.
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Add deionized water to the volumetric flask until the bottom of the meniscus is level with

the calibration mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

2. Protocol for Titrimetric Analysis of a Sodium Carbonate Solution

Materials:

Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M).

Sodium carbonate solution of unknown concentration.

Burette.

Pipette and pipette bulb.

Conical flask.

Methyl orange indicator.

Procedure:

Rinse the burette with a small amount of the standardized HCl solution and then fill it,

ensuring no air bubbles are present in the tip. Record the initial burette reading.

Pipette a known volume (e.g., 25.00 mL) of the sodium carbonate solution into a conical

flask.

Add 2-3 drops of methyl orange indicator to the conical flask. The solution will turn yellow.

Titrate the sodium carbonate solution with the HCl from the burette, swirling the flask

continuously.

The endpoint is reached when the solution color changes from yellow to a persistent

orange-red. Record the final burette reading.
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Repeat the titration until concordant results (volumes that agree within ±0.1 mL) are

obtained.

Calculate the concentration of the sodium carbonate solution using the formula: M₁V₁ =

2M₂V₂, where M₁ and V₁ are the molarity and volume of the HCl solution, and M₂ and V₂

are the molarity and volume of the sodium carbonate solution. The factor of 2 is due to the

stoichiometry of the reaction: 2HCl + Na₂CO₃ → 2NaCl + H₂O + CO₂.

Visualizations
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Caption: Degradation pathways of sodium carbonate decahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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